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Compound of Interest

Compound Name: Norethisterone enanthate

CAS No.: 3836-23-5

Cat. No.: B1679913

Get Quote

For Immediate Implementation by Laboratory Personnel

Norethisterone enanthate, a synthetic progestin, requires meticulous disposal procedures

due to its potential environmental impact and classification as a hazardous substance. As a

suspected carcinogen and reproductive toxin, improper disposal can pose significant risks to

both human health and aquatic ecosystems.[1][2] Adherence to the following guidelines is

critical for ensuring laboratory safety and environmental stewardship.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, consult the Safety Data Sheet (SDS) for

norethisterone enanthate.[1][2][3][4] Always wear appropriate personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All handling of the

compound and its waste should occur in a well-ventilated area, preferably within a certified

chemical fume hood.
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The proper disposal of norethisterone enanthate follows a structured workflow to ensure

safety and compliance. The process begins with the segregation of waste and culminates in its

final, environmentally sound disposal.
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Figure 1. Disposal Workflow for Norethisterone Enanthate
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Figure 2. On-site Chemical Degradation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1679913/docs?utm_src=pdf-body-img#safeguarding-research-proper-disposal-procedures-for-norethisterone-enanthate
https://www.benchchem.com/product/b1679913?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. sphinxsai.com [sphinxsai.com]

2. researchgate.net [researchgate.net]

3. digitalcommons.library.uab.edu [digitalcommons.library.uab.edu]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Norethisterone Enanthate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679913/docs#safeguarding-research-proper-
disposal-procedures-for-norethisterone-enanthate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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